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Introduction
Dilept (GZR-123), a tripeptoid analog of neurotensin, has emerged as a promising therapeutic

candidate with a unique pharmacological profile. It exhibits both antipsychotic and nootropic

(memory-enhancing) properties. Preclinical studies in rodent models have demonstrated its

efficacy in improving cognitive function and mitigating induced memory deficits. These

characteristics suggest its potential for treating neuropsychiatric disorders such as

schizophrenia and Alzheimer's disease, where cognitive impairment is a significant comorbidity.

This document provides detailed application notes and protocols for the administration of

Dilept in common rodent models used for assessing cognitive function. The information is

intended to guide researchers in designing and executing experiments to evaluate the efficacy

and mechanism of action of Dilept and similar compounds.

Data Presentation: Dilept Dosage and
Administration
The following tables summarize the reported dosages and administration routes for Dilept in
various rodent models. It is crucial to note that the optimal dose and route may vary depending

on the specific experimental design, rodent strain, and desired therapeutic effect.
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Parameter Details Reference

Drug Name
Dilept (N-caproyl-L-prolyl-L-

tyrosine methyl ester)

Molecular Formula C21H30N2O5

Mechanism of Action

Neurotensin receptor agonist;

Facilitates glutamatergic

(NMDA) and cholinergic

(muscarinic and nicotinic)

neurotransmission.

Table 1: Dilept Dosage in Rodent Models

Animal Model Species
Dosage Range

(mg/kg)

Route of

Administration

Observed

Effects

General Efficacy Rat/Mouse 0.4 - 4.0

Intraperitoneal

(i.p.), Peroral

(p.o.)

Antipsychotic

and nootropic

effects

Passive

Avoidance
Rat/Mouse 0.5 - 2.0 (i.p.)

Intraperitoneal

(i.p.)

Improved

acquisition and

retention of

conditioned

reflex

Scopolamine-

Induced Amnesia
Rat 1.0 - 4.0 (i.p.)

Intraperitoneal

(i.p.)

Prevention of

memory

impairment

Olfactory

Bulbectomy
Mouse

1.0 - 2.0 (daily,

i.p.)

Intraperitoneal

(i.p.)

Improvement in

spatial memory

Experimental Protocols
Preparation of Dilept for In Vivo Administration
Objective: To prepare a sterile solution of Dilept suitable for intraperitoneal injection in rodents.
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Materials:

Dilept powder

Sterile saline (0.9% NaCl) or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Vortex mixer

Sterile syringes and needles (e.g., 27-30 gauge)

Protocol:

Calculate the required amount of Dilept based on the desired dose and the weight of the

animals to be treated.

Weigh the Dilept powder accurately and place it in a sterile microcentrifuge tube.

Add the appropriate volume of sterile saline or PBS to the tube to achieve the desired final

concentration.

Vortex the tube until the Dilept is completely dissolved. Ensure the solution is clear and free

of particulates.

Draw the solution into a sterile syringe with the appropriate needle for injection.

The solution should be prepared fresh on the day of the experiment and kept on ice until

administration.

Passive Avoidance Conditioned Reflex (PACR) Test
Objective: To assess the effect of Dilept on learning and memory.

Experimental Workflow:
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PACR Protocol

Dilept Administration

Habituation Training
24h

Testing
24h

Dilept (0.5-2.0 mg/kg, i.p.)
or Vehicle

30-60 min prior

Scopolamine Protocol

Dilept (1.0-4.0 mg/kg, i.p.)
or Vehicle Scopolamine (1 mg/kg, i.p.)

30 min prior
Behavioral Testing

(e.g., Morris Water Maze)

30 min prior
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Olfactory Bulbectomy Protocol

Olfactory Bulbectomy
or Sham Surgery

Recovery Period
(e.g., 14 days)

Chronic Dilept Treatment
(1.0-2.0 mg/kg/day, i.p.)

Behavioral Testing
(e.g., Spatial Memory)

Dilept

Neurotensin Receptor (NTR)

Gq/11 -> PLC

IP3 & DAG

Ca2+ release & PKC activation

Downstream Cellular Effects
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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